Cas no 686770-57-0 (N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide)

• Product name: N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 686770-57-0
• MF: C₁₉H₁₇N₃O₃S₂
• MW: 399.48658156395
• CID: 6441691

N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide
• N-(furan-2-ylmethyl)-2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• Acetamide, N-(2-furanylmethyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-

• Inchi： 1S/C19H17N3O3S2/c23-16(20-11-14-7-4-9-25-14)12-27-19-21-15-8-10-26-17(15)18(24)22(19)13-5-2-1-3-6-13/h1-7,9H,8,10-12H2,(H,20,23)
• InChI Key： HEHWJBUXEMLUNH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)acetamide

N-(Furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 686770-57-0): A Comprehensive Overview

N-(Furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 686770-57-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines and is characterized by its unique structural features, including a furan ring, a thienopyrimidine core, and an acetamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The thienopyrimidine scaffold is well-known for its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The presence of the furan ring and the acetamide group further modulates the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have highlighted the potential of thienopyrimidine derivatives in targeting various diseases, particularly those involving aberrant kinase activity.

In the context of cancer research, N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide has shown promising results in inhibiting the growth of cancer cells. Specifically, it has been reported to exhibit potent antiproliferative effects against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key kinases involved in cell cycle progression and survival signaling pathways.

One of the key kinases targeted by this compound is Aurora A kinase, which plays a crucial role in mitosis and is often overexpressed in various types of cancer. By inhibiting Aurora A kinase, N-(furan-2-yl)methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide can disrupt the mitotic process and induce apoptosis in cancer cells. This makes it a potential lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, N-(furan-2-yl)methyl-2-{(4-oxy)-3-fenil-tetrahydro-thieno[3.2-d]pyrimidin}acetamida has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis. The compound's ability to modulate inflammatory cytokines and reduce oxidative stress suggests its potential as a dual-action therapeutic agent.

Furthermore, recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of N-(furan-2-yloxy)methyl acetamides. These studies have helped identify key structural features that contribute to the compound's biological activity and have guided the design of more potent and selective analogs. For example, modifications to the furan ring or the substitution pattern on the thienopyrimidine core have been shown to enhance potency and selectivity against specific targets.

The synthesis of N-(furan)-methyl acetamides typically involves multistep procedures that include the formation of thienopyrimidine intermediates followed by functionalization with appropriate substituents. Recent synthetic strategies have focused on improving yield and selectivity while reducing environmental impact. Green chemistry principles have been increasingly applied to ensure sustainable synthesis methods that are both efficient and eco-friendly.

In addition to its potential therapeutic applications, N-(furan)-methyl acetamides are also valuable as research tools in understanding biological processes at the molecular level. They can be used as probes to study protein-protein interactions and signaling pathways involved in disease progression. This dual role as both a therapeutic agent and a research tool underscores its significance in both academic and industrial settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(furan)-methyl acetamides in various disease models. Preliminary results from phase I trials have shown promising outcomes with acceptable safety profiles. However, further studies are needed to fully assess their therapeutic potential and optimize dosing regimens for clinical use.

In conclusion, N-(furan)-methyl acetamides, particularly N-(furan)-methyl acetamides (CAS No. 686770) with their unique structural features and diverse biological activities, represent an exciting area of research with significant potential for drug development. Ongoing studies continue to unravel their mechanisms of action and explore their applications in treating various diseases. As research progresses, these compounds are likely to play an increasingly important role in advancing medical science and improving patient outcomes.